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Compound of Interest

Compound Name: 2-Butylfuran

Cat. No.: B1215726

An In-depth Technical Guide to the Physical Properties of 2-Butylfuran

This technical guide provides a comprehensive overview of the core physical properties of 2-
Butylfuran (CAS No. 4466-24-4), a heterocyclic organic compound. Intended for researchers,
scientists, and professionals in drug development, this document compiles essential data on its
boiling point, density, and solubility. Detailed methodologies for the experimental determination
of these properties are also presented to facilitate laboratory work.

Core Physical Properties of 2-Butylfuran

2-Butylfuran is a colorless liquid with a spicy aroma.[1][2] It is a member of the furan class of
compounds, where the hydrogen at position 2 is substituted by a butyl group.[1][2]

Data Presentation

The quantitative physical properties of 2-Butylfuran are summarized in the table below for
clear reference and comparison.
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Physical Property Value Conditions

Boiling Point 139.00 to 140.00 °C @ 760.00 mm Hg[1][3]

59.00 °C @ 45.00 mm Hg[3]

146.2 °C @ 760 mmHg[4]

Density 0.884 to 0.890 g/cm? [C;)] 25.007C (Specific Gravity)
Water Solubility Insoluble[1][5]

124.9 mg/L -[3]

Solubility in other solvents Soluble in alcohol[1][3]

Molecular Weight 124.18 g/mol [1]

Molecular Formula CsH120[3]

Experimental Protocols

While specific experimental protocols for the determination of 2-Butylfuran's physical
properties are not detailed in the reviewed literature, standard methodologies for organic
compounds are applicable.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a constant at a given pressure and is a key
indicator of purity.[6][7]

Method 1: Distillation A simple distillation apparatus can be used to determine the boiling point
of a liquid sample of sufficient volume (typically >5 mL).

o Apparatus: Distilling flask, condenser, receiving flask, thermometer, and a heat source.

e Procedure:
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o The liquid is placed in the distilling flask along with boiling chips or a magnetic stir bar to
ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distilling flask to accurately measure the temperature of the vapor that is in
equilibrium with the liquid.

o The liquid is heated to a boil.

o The temperature is recorded when the vapor condensation front is stable on the
thermometer bulb and there is a steady distillation rate. This temperature represents the
boiling point.[8]

Method 2: Thiele Tube (Micro Method) This method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), and a sealed
capillary tube.

e Procedure:
o Afew drops of the liquid are placed in the small test tube.
o A capillary tube, sealed at one end, is inverted and placed in the liquid.

o The test tube is attached to a thermometer and immersed in a Thiele tube containing
heating oil.

o The Thiele tube is gently heated. A stream of bubbles will emerge from the open end of the
capillary tube.

o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid just begins to be drawn into the capillary tube is
recorded as the boiling point.[8][9]

Determination of Density
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Density is the mass of a substance per unit volume. For liquids, it is often measured using a
pycnhometer or a vibrating tube densimeter.

Method: Vibrating Tube Densitometer This modern instrument provides rapid and accurate

density measurements.

e Principle: A U-shaped tube is electronically excited to vibrate at its characteristic frequency.
This frequency changes when the tube is filled with a sample. The change in frequency is
directly related to the density of the sample.

e Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

[e]

pure water.

[e]

The sample is injected into the clean, dry U-tube.

o

The instrument measures the oscillation period and calculates the density of the sample.

[¢]

The temperature of the sample is precisely controlled by the instrument.[10]

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For organic compounds, solubility is typically tested in a range of solvents to classify the
compound.

Qualitative Solubility Tests: These tests provide a general understanding of the compound's
polarity and functional groups.

e Procedure:
o Approximately 0.1 g of the solid or 0.2 mL of the liquid sample is added to a test tube.

o About 3 mL of the solvent (e.g., water, 5% NaOH, 5% NaHCOs, 5% HCI, concentrated
H2S0a4, organic solvents like ether) is added in portions, with vigorous shaking after each
addition.[11][12]
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o The compound is considered soluble if it forms a homogeneous solution with no visible
particles or layers.[13]

e Interpretation for 2-Butylfuran:

o Insoluble in water: Indicates its nonpolar character due to the butyl chain and the furan
ring having limited polarity.[1][5]

o Soluble in alcohol (e.g., ethanol): Consistent with the "like dissolves like" principle, as both
are organic molecules with some degree of polarity.[1][3]

Visualizations

The following diagram illustrates a general experimental workflow for the physical
characterization of an unknown liquid organic compound like 2-Butylfuran.

Physical Property Determination Workflow
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T
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Caption: Workflow for determining the physical properties of an organic liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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